Cas no 5462-02-2 (Benzoic acid,3-methyl-, heptyl ester)

• Product Name: Benzoic acid,3-methyl-, heptyl ester
• CAS No: 5462-02-2
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 384875
• PubChem ID: 226955
• Update Time: 2025-04-19

Benzoic acid,3-methyl-, heptyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-methyl-, heptyl ester
• Heptyl 3-methylbenzoate;m-Toluylic acid, heptyl ester
• Heptyl 3-methylbenzoate
• FTXBEVYVDATLGN-UHFFFAOYSA-N
• NSC17944
• NSC-17944
• m-Toluylic acid, heptyl ester
• 5462-02-2
• m-Toluic acid, heptyl ester
• DTXSID70280695

• Inchi： 1S/C15H22O2/c1-3-4-5-6-7-11-17-15(16)14-10-8-9-13(2)12-14/h8-10,12H,3-7,11H2,1-2H3
• InChI Key： FTXBEVYVDATLGN-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C)C=1)=O)CCCCCCC

Computed Properties

• Exact Mass: 234.16206
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 4.12220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters